Cas no 10258-72-7 (Ethanol, 2-(phenylsulfonyl)-, acetate)

Ethanol, 2-(phenylsulfonyl)-, acetate structure
10258-72-7 structure
Product Name:Ethanol, 2-(phenylsulfonyl)-, acetate
CAS No:10258-72-7
MF:C10H12O4S
MW:228.264882087708
CID:1134246
PubChem ID:44377376
Update Time:2025-04-20

Ethanol, 2-(phenylsulfonyl)-, acetate Chemical and Physical Properties

Names and Identifiers

    • Ethanol, 2-(phenylsulfonyl)-, acetate
    • 2-(benzenesulfonyl)ethyl acetate
    • Acetic acid 2-(phenylsulfonyl)ethyl ester
    • 2-(Phenylsulfonyl)ethanol acetate
    • CHEMBL164567
    • SCHEMBL12237322
    • Acetic acid 2-benzenesulfonyl-ethyl ester
    • phenylsulfonylethyl acetate
    • 10258-72-7
    • DTXSID60658561
    • Inchi: 1S/C10H12O4S/c1-9(11)14-7-8-15(12,13)10-5-3-2-4-6-10/h2-6H,7-8H2,1H3
    • InChI Key: DANHWQZACBZPMR-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)(CCOC(C)=O)(=O)=O

Computed Properties

  • Exact Mass: 228.04566
  • Monoisotopic Mass: 228.04563003g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 296
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 68.8Ų

Experimental Properties

  • PSA: 60.44
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